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Compound of Interest

Compound Name: 2-Chlorophenyl methyl sulfone

Cat. No.: B102717 Get Quote

Technical Guide: 2-Chlorophenyl Methyl Sulfone
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chlorophenyl methyl sulfone, also known by its IUPAC name 1-chloro-2-

(methylsulfonyl)benzene, is a chemical compound of significant interest in the fields of

pharmaceutical and agrochemical research. Its structural characteristics, particularly the

presence of a sulfone group attached to a chlorinated benzene ring, make it a versatile

intermediate for the synthesis of more complex molecules. This guide provides a summary of

its key properties, molecular structure, and known applications.

Core Data
The fundamental properties of 2-Chlorophenyl methyl sulfone are summarized in the table

below for easy reference.
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Property Value Reference(s)

CAS Number 17482-05-2 [1][2]

Molecular Formula C₇H₇ClO₂S [1]

Molecular Weight 190.65 g/mol [1]

IUPAC Name
1-chloro-2-

(methylsulfonyl)benzene
[2]

Appearance White crystalline solid [1]

Melting Point 90-94 °C [3]

Purity ≥ 95% [1][2]

Storage Conditions
Room temperature, sealed in a

dry environment
[1][2]

Molecular Structure
The molecular structure of 2-Chlorophenyl methyl sulfone consists of a benzene ring

substituted with a chlorine atom and a methyl sulfone group at adjacent positions.

Caption: 2D structure of 2-Chlorophenyl methyl sulfone.

Synthesis and Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of 2-Chlorophenyl methyl
sulfone are not readily available in publicly accessible scientific literature. However, general

synthetic routes for aryl sulfones typically involve two main strategies:

Oxidation of the corresponding sulfide: This involves the synthesis of 2-chlorophenyl methyl

sulfide, which is then oxidized to the sulfone.

Reaction of a sulfonyl chloride: This method would involve the reaction of 2-

chlorobenzenesulfonyl chloride with a methylating agent.
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A patent for the preparation of various phenyl methyl sulfone derivatives describes a general

method involving the reaction of a substituted benzene sulfonyl chloride with a methylating

agent in the presence of a reducing agent and a base. While this provides a potential synthetic

pathway, a specific protocol for 2-Chlorophenyl methyl sulfone with detailed reaction

conditions, stoichiometry, and purification methods is not provided.

Due to the lack of specific experimental data, detailed methodologies for key experiments

involving this compound cannot be provided in this guide.

Applications and Biological Relevance
2-Chlorophenyl methyl sulfone is primarily utilized as a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1]

Pharmaceutical Development: It serves as a building block in the creation of various drug

candidates, particularly in the development of anti-inflammatory and analgesic drugs.[1] The

sulfone moiety is a common feature in a number of biologically active compounds. While the

specific mechanism of action for 2-Chlorophenyl methyl sulfone is not well-documented,

some aryl methyl sulfones have been shown to exhibit inhibitory activity against

cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.[4]

Agrochemicals: This compound is also used in the formulation of herbicides and pesticides,

contributing to crop protection.[1]

Signaling Pathways and Mechanism of Action
Currently, there is no specific information in the scientific literature detailing the direct

interaction of 2-Chlorophenyl methyl sulfone with any particular signaling pathway.

However, studies on structurally related compounds can offer some insights. For instance,

2,3,5-trichlorophenyl methyl sulfone, a metabolite of 1,2,4-trichlorobenzene, has been shown to

induce the activity of δ-aminolevulinic acid (ALA) synthetase and cytochrome P450 enzymes in

rat liver.[5] This suggests that chlorinated phenyl methyl sulfones may have an effect on heme

biosynthesis and xenobiotic metabolism.

The broader class of sulfones has been noted for various biological activities, including

antioxidant properties and the induction of hepatic enzymes.[6] It is plausible that 2-
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Chlorophenyl methyl sulfone may share some of these general characteristics, but specific

studies are required for confirmation.

Given the absence of direct evidence, a diagram of a specific signaling pathway for 2-
Chlorophenyl methyl sulfone cannot be provided. A generalized workflow for its potential

application in drug discovery is presented below.
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Caption: Generalized workflow for the use of 2-Chlorophenyl methyl sulfone in drug

discovery.

Conclusion
2-Chlorophenyl methyl sulfone is a valuable chemical intermediate with established

applications in the synthesis of pharmaceuticals and agrochemicals. While its fundamental

properties are well-characterized, there is a notable lack of detailed public information

regarding its specific synthesis protocols and its precise biological mechanism of action.

Further research into these areas would be beneficial for expanding its applications and

understanding its potential as a lead compound in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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